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Compound of Interest

Compound Name: Sodium 3-(benzoyloxy)benzoate

CAS No.: 93776-88-6

Cat. No.: B12654229

Get Quote

Executive Summary
Sodium 3-(benzoyloxy)benzoate is a specialized organic salt derived from the esterification

of benzoic acid and 3-hydroxybenzoic acid. Unlike its para-substituted isomer (used extensively

in linear liquid crystals) or its ortho-substituted isomer (related to salicylates), the meta-

substitution of this compound confers a unique "bent-core" geometry. This structural feature

makes it a critical intermediate in the synthesis of bent-core liquid crystals (BCLCs), functional

polymers, and potentially as a pro-drug scaffold in pharmaceutical research.

This guide details the synthesis protocols, structural implications for material science, and

safety profiles for researchers utilizing this compound.

Chemical Constitution & Properties[1][2]
The compound consists of two benzene rings linked by an ester group in a meta arrangement,

terminated by a carboxylate sodium salt.
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Property Specification

IUPAC Name Sodium 3-(benzoyloxy)benzoate

Molecular Formula C₁₄H₉NaO₄

Molecular Weight 264.21 g/mol

CAS Number 93776-88-6

Appearance White to off-white crystalline powder

Solubility
Soluble in water, methanol; sparingly soluble in

non-polar solvents.[1]

Melting Point >300°C (decomposes)

Key Moiety m-Phenylene ester linkage (Bent-core unit)

Synthesis & Production Logic
The synthesis of Sodium 3-(benzoyloxy)benzoate requires a controlled esterification followed

by neutralization. The meta position of the hydroxyl group on the benzoic acid ring dictates the

geometry.

Reaction Mechanism
The synthesis typically involves the Schotten-Baumann reaction or direct condensation using

coupling agents (e.g., DCC) to prevent polymerization, as the substrate contains both acid and

alcohol functionalities.

Pathway:

Activation: Benzoyl chloride is reacted with 3-hydroxybenzoic acid.

Esterification: The phenolic hydroxyl group attacks the acyl chloride.

Salt Formation: The resulting acid is neutralized with Sodium Hydroxide or Sodium

Bicarbonate.
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Experimental Protocol (Laboratory Scale)
Note: This protocol is a standardized adaptation for research synthesis.

Reagents:

3-Hydroxybenzoic acid (1.0 eq)

Benzoyl chloride (1.1 eq)

Pyridine (Solvent/Base)

Sodium Carbonate (

)

Step-by-Step Workflow:

Dissolution: Dissolve 13.8g (0.1 mol) of 3-hydroxybenzoic acid in 50 mL of dry

pyridine/acetone mixture at 0°C.

Acylation: Dropwise add 15.5g (0.11 mol) of benzoyl chloride over 30 minutes. Maintain

temperature <5°C to prevent anhydride formation.

Reflux: Allow to warm to room temperature, then reflux for 2 hours to ensure complete

esterification.

Quench & Isolate: Pour mixture into ice-water acidified with HCl. The precipitate is 3-

(benzoyloxy)benzoic acid. Filter and wash with cold water.

Salt Formation: Suspend the wet cake in water. Slowly add stoichiometric Sodium Carbonate

solution until pH 7.5 is reached.

Crystallization: Evaporate solvent or add ethanol to precipitate Sodium 3-
(benzoyloxy)benzoate. Recrystallize from ethanol/water.

Synthesis Visualization
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The following diagram illustrates the chemical transformation and the critical "bent" geometry

introduced by the meta-substitution.
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Figure 1: Synthetic pathway from precursors to the final sodium salt.

Key Applications in Material Science
Bent-Core Liquid Crystals (BCLCs)
The primary scientific interest in 3-substituted benzoates lies in their ability to induce bent-core

or "banana-shaped" molecular architectures. Unlike linear mesogens (calamitic) derived from

4-hydroxybenzoic acid, the 3-isomer introduces a kink of approximately 120°.

Mechanism: When incorporated into supramolecular structures, this kink prevents simple

nematic packing, often forcing the molecules into polar smectic phases (e.g., B1-B7 phases).

Utility: These phases can exhibit ferroelectric or antiferroelectric switching even in achiral

molecules, a property highly valued for fast-switching display technologies and optical

sensors.

Polymer Nucleating Agents
Benzoate salts (like Sodium Benzoate) are industry-standard nucleating agents for

Polypropylene (PP). Sodium 3-(benzoyloxy)benzoate acts as a high-molecular-weight

analog.

Thermal Stability: The ester linkage increases the molecular weight, potentially reducing

volatility compared to simple benzoates.
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Crystallization: The aromatic rings provide a surface for polymer chain folding. The sodium

ion facilitates ionic aggregation, creating nucleation sites that increase the stiffness and

clarity of the polymer.

Structural Isomer Comparison
Understanding the position of the ester linkage is vital for application selection.

Isomer
Common
Name/Analogs

Primary
Application

Geometry

2-Isomer Salicyl Benzoate
UV Absorbers,

Analgesics

Kinked (Intramolecular

H-bond)

3-Isomer
3-

(Benzoyloxy)benzoate

Bent-Core Liquid

Crystals
Bent (120° Angle)

4-Isomer Parabens / LCPs
High-Strength Fibers

(Kevlar-like)
Linear (Rod-like)

Pharmaceutical & Biological Context
While less common than salicylates, the 3-(benzoyloxy)benzoate structure has implications in

drug design as a prodrug.

Metabolic Hydrolysis
In vivo, esterases (such as carboxylesterases) readily hydrolyze the ester bond.

Benzoic Acid: A known preservative and metabolic intermediate (excreted as hippuric acid).

3-Hydroxybenzoic Acid: Exhibits mild antimicrobial properties and is an isomer of Salicylic

acid but lacks the ulcerogenic potential associated with the ortho-hydroxyl group.

Potential Toxicology
Skin Irritation: Likely low, similar to other benzoate esters.
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Systemic Toxicity: Determined by the load of benzoic acid. Generally considered safe (GRAS

status for simple benzoates) within limits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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